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Compound of Interest

Compound Name: 5-(3-Bromophenyl)-2-furaldehyde

Cat. No.: B1270528

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 5-(3-Bromophenyl)-2-furaldehyde (CAS Number: 39868-10-5).
This document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug discovery and development.

Core Chemical Properties

5-(3-Bromophenyl)-2-furaldehyde is a substituted furan derivative that serves as a versatile
intermediate in organic synthesis.[1] Its chemical structure features a furan ring substituted with
a bromine-containing phenyl group and an aldehyde functional group.
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Property Value Reference(s)
CAS Number 39868-10-5 [1]

Molecular Formula C11H7BrO2 [1]

Molecular Weight 251.08 g/mol [1]

Melting Point 100-106 °C

Boiling Point 360.5 °C at 760 mmHg

Appearance Not specified

Solubility Not specified

Synthesis and Reactivity

The primary application of 5-(3-Bromophenyl)-2-furaldehyde lies in its role as a building block
for more complex molecules, particularly in the synthesis of pharmaceuticals and
agrochemicals.[1] Its reactivity is characterized by the chemical properties of the furan ring, the
aldehyde group, and the bromophenyl moiety. The compound can participate in electrophilic
aromatic substitution reactions.[1]

Experimental Protocols

The synthesis of 5-(3-Bromophenyl)-2-furaldehyde can be achieved through a two-step
process involving the synthesis of the precursor 5-bromo-2-furaldehyde, followed by a Suzuki-
Miyaura cross-coupling reaction.

Step 1: Synthesis of 5-Bromo-2-furaldehyde

A detailed protocol for the synthesis of 5-bromo-2-furaldehyde is outlined below, based on
established methods.

Materials:
o 2-furaldehyde

e N-Bromosuccinimide (NBS)
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e AIBN (Azobisisobutyronitrile)

e Carbon tetrachloride (CCla)

e Sodium bicarbonate (NaHCO3) solution

e Anhydrous magnesium sulfate (MgSQOa)

¢ Hexane

o Ethyl acetate

Procedure:

o A solution of 2-furaldehyde and a catalytic amount of AIBN in CCla is prepared in a round-
bottom flask.

e N-Bromosuccinimide is added portion-wise to the solution while stirring and heating under
reflux.

e The reaction progress is monitored by thin-layer chromatography (TLC).

» Upon completion, the reaction mixture is cooled to room temperature and filtered to remove
succinimide.

e The filtrate is washed with a saturated NaHCO3 solution and then with brine.

e The organic layer is dried over anhydrous MgSOa4 and the solvent is removed under reduced
pressure.

e The crude product is purified by column chromatography on silica gel using a hexane-ethyl
acetate gradient to yield 5-bromo-2-furaldehyde.

Step 2: Suzuki-Miyaura Cross-Coupling for the Synthesis of 5-(3-Bromophenyl)-2-
furaldehyde

The following is a general protocol for the Suzuki-Miyaura cross-coupling reaction, which can
be adapted for the synthesis of 5-(3-Bromophenyl)-2-furaldehyde.
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Materials:

e 5-bromo-2-furaldehyde

e 3-Bromophenylboronic acid

o Palladium(ll) acetate [Pd(OACc)z]
e Triphenylphosphine (PPhs)

e Potassium carbonate (K2CO3s)

e Toluene

» Ethanol

o Water

Procedure:

 |In areaction vessel, 5-bromo-2-furaldehyde, 3-bromophenylboronic acid, palladium(ll)
acetate, and triphenylphosphine are combined in a mixture of toluene, ethanol, and water.

e An aqueous solution of potassium carbonate is added to the mixture.

e The reaction mixture is degassed and then heated under an inert atmosphere (e.g., nitrogen
or argon) with vigorous stirring.

e The reaction is monitored by TLC or GC-MS.

» Once the reaction is complete, the mixture is cooled to room temperature and the organic
layer is separated.

e The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and concentrated under reduced pressure.
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e The crude product is purified by column chromatography to afford 5-(3-Bromophenyl)-2-
furaldehyde.

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows described above.
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Caption: Experimental workflow for the synthesis of 5-Bromo-2-furaldehyde.
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Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in the public domain regarding the biological activity
and the precise signaling pathways affected by 5-(3-Bromophenyl)-2-furaldehyde. However,
the broader class of furan-containing compounds is known to exhibit a wide range of
pharmacological activities. Derivatives of furan are being investigated for their potential as
antimicrobial and antitumor agents. The biological effects of such compounds are often
attributed to their ability to interact with various cellular targets and modulate signaling
pathways involved in cell proliferation, apoptosis, and inflammation. Further research is
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warranted to elucidate the specific biological functions and mechanisms of action of 5-(3-
Bromophenyl)-2-furaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CN102351815A - Synthesis method of 5-bromo-2-furaldehyde - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 5-(3-Bromophenyl)-2-
furaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1270528#5-3-bromophenyl-2-furaldehyde-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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